![molecular formula C11H11ClN4O B1529434 4-amino-N-[(3-chlorophenyl)methyl]-1H-pyrazole-3-carboxamide CAS No. 1281934-75-5](/img/structure/B1529434.png)
4-amino-N-[(3-chlorophenyl)methyl]-1H-pyrazole-3-carboxamide
Overview
Description
The compound “4-amino-N-[(3-chlorophenyl)methyl]-1H-pyrazole-3-carboxamide” is a complex organic molecule. It likely contains an amino group (NH2), a chlorophenyl group (a benzene ring with a chlorine atom), and a pyrazole group (a five-membered ring containing three carbon atoms and two nitrogen atoms) .
Molecular Structure Analysis
The molecular structure of a similar compound, “4-Amino-N-(3-chlorophenyl)benzenesulfonamide”, has been reported. It has a molecular formula of CHClNOS, an average mass of 282.746 Da, and a monoisotopic mass of 282.022980 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “4-Amino-N-(3-chlorophenyl)benzenesulfonamide”, have been reported. It has a molar refractivity of 72.4±0.4 cm^3, and it accepts 4 hydrogen bonds .
Scientific Research Applications
Antibacterial Research
Compounds with similar structures have been shown to possess antibacterial properties against various strains of bacteria, including drug-resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA) . This compound could potentially be explored for its efficacy in combating bacterial infections.
Antimicrobial Studies
The pyrazole moiety is often associated with antimicrobial activity. Research could be directed towards synthesizing derivatives and testing them against a range of microbial species to assess their therapeutic potential .
Tuberculosis Drug Research
Given the structural similarity to compounds that target Mycobacterium tuberculosis, this compound might be investigated as a potential drug candidate for tuberculosis treatment .
Cancer Research
Amino-pyrazoles have been evaluated by the National Cancer Institute for cytotoxic activity against various human cancer cell lines. This compound may hold promise in cancer research, particularly in identifying new chemotherapeutic agents .
Anti-inflammatory Research
Indole derivatives with pyrazole components have demonstrated anti-inflammatory activities. This suggests that the compound could be studied for its potential anti-inflammatory effects .
Chromatography and Mass Spectrometry
Compounds with similar structures are used in analytical chemistry, particularly in chromatography and mass spectrometry for sample manipulation and measurement .
Future Directions
properties
IUPAC Name |
4-amino-N-[(3-chlorophenyl)methyl]-1H-pyrazole-5-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN4O/c12-8-3-1-2-7(4-8)5-14-11(17)10-9(13)6-15-16-10/h1-4,6H,5,13H2,(H,14,17)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSKOMJZVMIPGPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CNC(=O)C2=C(C=NN2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-N-[(3-chlorophenyl)methyl]-1H-pyrazole-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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